1-(4-Methoxyphenyl)-2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-2-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H19N3O4S/c1-12(2)21-24-25-23(31-21)26-18(13-8-10-14(29-3)11-9-13)17-19(27)15-6-4-5-7-16(15)30-20(17)22(26)28/h4-12,18H,1-3H3
• InChI Key: MTISPGVLQAHILE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)OC

Description

The compound 1-(4-Methoxyphenyl)-2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione features a fused chromeno[2,3-c]pyrrole-3,9-dione core decorated with two distinct substituents: a 4-methoxyphenyl group at position 1 and a 5-isopropyl-1,3,4-thiadiazol-2-yl moiety at position 2 (Fig. 1). The 4-methoxy substituent on the phenyl ring introduces electron-donating properties, while the thiadiazole-isopropyl group enhances lipophilicity and steric bulk, which may influence molecular interactions in biological systems.

Biological Activity

The compound 1-(4-Methoxyphenyl)-2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione represents a complex organic molecule featuring a thiadiazole moiety known for its diverse biological activities. This article aims to explore the biological activity of this compound, particularly its anticancer properties, mechanisms of action, and potential therapeutic applications.

Structure and Properties

The molecular structure of the compound can be summarized as follows:

• Molecular Formula : C₁₈H₁₈N₂O₃S
• Molecular Weight : 342.41 g/mol
• CAS Number : Not specified in the provided sources.

This compound incorporates a thiadiazole ring, which is a well-known scaffold in medicinal chemistry due to its broad spectrum of biological activities.

Anticancer Activity

Research indicates that derivatives of 1,3,4-thiadiazole , including the target compound, exhibit significant anticancer properties. The following table summarizes relevant findings from various studies:

Study	Cell Lines Tested	IC50 Value (µM)	Mechanism of Action
	MCF-7 (breast cancer)	70 (at 100 µM)	Induction of apoptosis via caspase activation
	HepG-2 (liver cancer)	4.37 ± 0.7	Inhibition of DNA/RNA synthesis
	A-549 (lung cancer)	8.03 ± 0.5	Targeting key kinases involved in tumorigenesis

The anticancer mechanisms attributed to thiadiazole derivatives include:

• Inhibition of DNA and RNA Synthesis : The compounds interfere with nucleic acid biosynthesis, which is crucial for cancer cell proliferation.
• Caspase Activation : The induction of apoptosis through the activation of caspases has been observed, particularly in breast cancer cell lines like MCF-7.
• Targeting Kinases : Interaction with various kinases that play roles in cell signaling pathways associated with cancer development.

Synthesis and Testing

A study conducted by researchers synthesized several thiadiazole derivatives and evaluated their cytotoxic effects on breast cancer cell lines MCF-7 and MDA-MB-231. The results demonstrated that compounds with specific substituents on the thiadiazole ring exhibited enhanced anticancer activity compared to others lacking such modifications .

Mechanistic Insights

Further investigation into the mechanisms revealed that the presence of a methoxyphenyl group significantly contributes to the antitumor activity. The study highlighted that substituents on the aromatic ring could modulate the biological activity by influencing how these compounds interact with cellular targets .

Scientific Research Applications

The compound exhibits a range of biological activities that make it a subject of interest in pharmaceutical research:

Anticancer Properties

Research indicates that the compound possesses notable anticancer activity. Studies have shown that it can inhibit the proliferation of various cancer cell lines through mechanisms such as:

• Induction of apoptosis in cancer cells.
• Inhibition of cell cycle progression.
• Modulation of signaling pathways involved in tumor growth.

Case Study : A study demonstrated that derivatives of this compound could significantly reduce tumor size in xenograft models by targeting specific cellular pathways associated with cancer progression .

Mechanistic Insights

The presence of the methoxyphenyl group is crucial for enhancing the compound's antitumor activity. Substituents on the aromatic ring can modulate interactions with cellular targets, influencing biological outcomes. Research has shown that these interactions can lead to altered expression of genes involved in apoptosis and cell survival .

Applications in Medicinal Chemistry

The compound is being explored for its potential use in drug development due to its:

• Antimicrobial Activity : Exhibiting efficacy against various bacterial strains.
• Anti-inflammatory Effects : Potentially useful in treating inflammatory diseases.

Summary of Research Findings

Property	Details
Anticancer Activity	Induces apoptosis and inhibits cell proliferation
Antimicrobial Effects	Effective against multiple bacterial strains
Anti-inflammatory	Potential therapeutic applications in inflammation

Comparison with Similar Compounds

Table 2: Pesticide Compounds with Related Scaffolds

Compound Name	Core Structure	Substituents	Use	Reference
Chromafenozide	Dihydrobenzopyran	2-(3,5-Dimethylbenzoyl)hydrazide	Insecticide
Fluoroimide	Pyrrole-dione	3,4-Dichloro; 4-Fluorophenyl	Fungicide